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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306

Disclaimer: Athidathion is an obsolete organophosphate insecticide.[1] Due to its discontinued
use, a specific Safety Data Sheet (SDS) is not readily available. The following guidance is
based on information for the closely related and structurally similar organophosphate
insecticide, Methidathion. Researchers, scientists, and drug development professionals should
treat Athidathion with extreme caution and handle it as a highly toxic substance.

Immediate Safety Precautions

Athidathion, like other organophosphates, is a potent cholinesterase inhibitor and can be fatal
if swallowed, inhaled, or absorbed through the skin.[2] Acute exposure can lead to symptoms
such as headache, dizziness, nausea, muscle twitching, blurred vision, and in severe cases,
convulsions, respiratory depression, and death.[3] It is crucial to handle this chemical with the
utmost care in a well-ventilated area, such as a chemical fume hood.

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required for
handling Athidathion, based on recommendations for Methidathion.
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Body Part

Required PPE

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for

tears or punctures before use.

Body

Chemical-resistant coveralls

Tyvek® or similar non-woven
material provides a barrier
against splashes and dust. A
chemical-resistant apron
should be worn when mixing or

pouring.

Eyes & Face

Safety goggles and face shield

Goggles should provide
protection against chemical
splashes. A face shield offers
an additional layer of

protection for the entire face.

Respiratory

Respirator

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary, especially when
handling the powder form or
when ventilation is inadequate.
In situations with a risk of high
exposure, a supplied-air
respirator with a full facepiece
operated in a pressure-
demand or other positive-
pressure mode is

recommended.

Boots should be made of a

material like PVC or rubber.

Feet Chemical-resistant boots Pant legs should be worn
outside of the boots to prevent
chemicals from entering.
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Operational Plan for Handling Athidathion

1. Preparation and Engineering Controls:

Always work in a designated area, such as a certified chemical fume hood, to minimize
inhalation exposure.

Ensure that an eyewash station and emergency shower are readily accessible and in good
working order.

Have a chemical spill kit specifically for organophosphates readily available.

Verify that all containers are properly labeled and stored in a cool, dry, and well-ventilated
area away from incompatible materials.

. Handling Procedure:
Before handling, carefully read all available safety information.
Don the appropriate PPE as outlined in the table above.
When weighing or transferring the solid form, use techniques that minimize dust generation.
If creating a solution, slowly add the Athidathion to the solvent to avoid splashing.
After handling, thoroughly wash hands and any exposed skin with soap and water.

Remove and launder contaminated clothing separately from other lab wear.

Disposal Plan

1. Waste Collection:

« All disposable PPE (gloves, coveralls, etc.) that has come into contact with Athidathion
should be considered hazardous waste.

o Collect all solid and liquid waste containing Athidathion in clearly labeled, sealed, and
chemical-resistant containers.
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2. Disposal Procedure:
o Never pour Athidathion waste down the drain or dispose of it with regular trash.[4][5]

» Disposal of pesticide waste is regulated and must be done in accordance with local, state,

and federal regulations.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on the disposal of organophosphate pesticide waste. They will have established
procedures for hazardous waste pickup and disposal.

o For empty containers, triple-rinse with a suitable solvent. The rinsate should be collected and
treated as hazardous waste. Puncture the container to prevent reuse.

Emergency Procedures

In Case of a Spill:

The following diagram outlines the logical workflow for responding to an Athidathion spill.
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Athidathion Spill Response Workflow

Evacuate Immediate Area

,

Alert Supervisor and EHS

l

Don Appropriate PPE
(if safe to do so)

,

Contain the Spill
(use absorbent material)

l

Neutralize (if applicable)
(follow EHS guidance)

,

Clean Up Spill Residue

l

Decontaminate Area and Equipment

,

Dispose of Contaminated Materials
as Hazardous Waste

Spill Response Complete

Click to download full resolution via product page

Athidathion Spill Response Workflow
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First Aid:

Inhalation: Move the person to fresh air immediately. If breathing has stopped, give atrtificial
respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with large
amounts of soap and water. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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